2-(N-Methyl-3-pyridinyl)-1-hydroxyethylidene bisphosphonic acid
2-(N-Methyl-3-pyridinyl)-1-hydroxyethylidene bisphosphonic acid
Brand Name:
Vulcanchem
CAS No.:
153692-15-0
VCID:
VC0119884
InChI:
InChI=1S/C9H15NO7P2.H2O/c1-10-6-2-3-8(7-10)4-5-9(11,18(12,13)14)19(15,16)17;/h2-3,6-7,11H,4-5H2,1H3,(H3-,12,13,14,15,16,17);1H2
SMILES:
C[N+]1=CC=CC(=C1)CCC(O)(P(=O)(O)O)P(=O)(O)O.[OH-]
Molecular Formula:
C8H15NO7P2
Molecular Weight:
329.18 g/mol
2-(N-Methyl-3-pyridinyl)-1-hydroxyethylidene bisphosphonic acid
CAS No.: 153692-15-0
Main Products
VCID: VC0119884
Molecular Formula: C8H15NO7P2
Molecular Weight: 329.18 g/mol
CAS No. | 153692-15-0 |
---|---|
Product Name | 2-(N-Methyl-3-pyridinyl)-1-hydroxyethylidene bisphosphonic acid |
Molecular Formula | C8H15NO7P2 |
Molecular Weight | 329.18 g/mol |
IUPAC Name | [1-hydroxy-3-(1-methylpyridin-1-ium-3-yl)-1-phosphonopropyl]phosphonic acid;hydroxide |
Standard InChI | InChI=1S/C9H15NO7P2.H2O/c1-10-6-2-3-8(7-10)4-5-9(11,18(12,13)14)19(15,16)17;/h2-3,6-7,11H,4-5H2,1H3,(H3-,12,13,14,15,16,17);1H2 |
Standard InChIKey | MJZFXVHSXAHDFU-UHFFFAOYSA-N |
SMILES | C[N+]1=CC=CC(=C1)CCC(O)(P(=O)(O)O)P(=O)(O)O.[OH-] |
Canonical SMILES | C[N+]1=CC=CC(=C1)CCC(O)(P(=O)(O)O)P(=O)(O)O.[OH-] |
Synonyms | 2-(N-methyl-3-pyridinyl)-1-hydroxyethylidene bisphosphonic acid NE 10244 NE-10244 |
PubChem Compound | 127873 |
Last Modified | Nov 11 2021 |
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